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Compound of Interest

Compound Name:
Calcium 2-hydroxypropanoate

pentahydrate

Cat. No.: B15598811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

calcium lactate pentahydrate (Ca(C₃H₅O₃)₂·5H₂O), a compound of interest in the

pharmaceutical and food industries. This document details the multi-stage decomposition

process, presents quantitative data from thermogravimetric and differential thermal analyses,

outlines typical experimental protocols, and illustrates the decomposition pathway and

experimental workflow through detailed diagrams.

Introduction
Calcium lactate is a widely used calcium supplement and food additive. Its pentahydrate form is

a common crystalline state. Understanding the thermal behavior of calcium lactate

pentahydrate is crucial for its application in pharmaceutical formulations and food processing,

where it may be subjected to various temperature conditions during manufacturing, storage,

and use. The thermal decomposition of this compound is a multi-step process involving

dehydration, decomposition of the anhydrous salt, and finally, the breakdown of the resulting

carbonate.

The Multi-Stage Thermal Decomposition Process
The thermal decomposition of calcium lactate pentahydrate occurs in three main stages, as

consistently observed in thermogravimetric analysis (TGA) and differential thermal analysis
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(DTA).

Stage I: Dehydration
The initial stage of decomposition involves the loss of the five molecules of water of hydration.

This dehydration process transforms calcium lactate pentahydrate into its anhydrous form.

Studies have shown that this process can occur in one or more steps, depending on the

experimental conditions such as heating rate and atmosphere[1]. The overall reaction for this

stage is:

Ca(C₃H₅O₃)₂·5H₂O(s) → Ca(C₃H₅O₃)₂(s) + 5H₂O(g)

Stage II: Decomposition of Anhydrous Calcium Lactate
Following dehydration, the anhydrous calcium lactate decomposes to form calcium carbonate

(CaCO₃). This stage is characterized by a significant mass loss due to the release of various

gaseous products. While the primary evolved gas besides water vapor is carbon dioxide, the

decomposition of the lactate anion is a complex process that can also yield volatile organic

compounds[2][3]. The overall reaction for this stage is generally represented as:

Ca(C₃H₅O₃)₂(s) → CaCO₃(s) + Volatile Organic Compounds(g) + CO(g)

The volatile organic fraction may include compounds such as acetaldehyde, as suggested by

studies on the pyrolysis of lactic acid and lactates[4][5]. The formation of these byproducts is a

critical consideration in applications where purity and odor are important.

Stage III: Decomposition of Calcium Carbonate
The final stage of the thermal decomposition is the breakdown of the intermediate calcium

carbonate into calcium oxide (CaO) and carbon dioxide (CO₂). This is a well-characterized

solid-state decomposition reaction that occurs at higher temperatures[2]. The reaction is:

CaCO₃(s) → CaO(s) + CO₂(g)

The final solid residue of the complete thermal decomposition of calcium lactate pentahydrate

is calcium oxide.
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Quantitative Data from Thermal Analysis
The following tables summarize the quantitative data obtained from various thermogravimetric

and differential thermal analysis studies on calcium lactate pentahydrate. The values represent

typical ranges and may vary depending on the specific experimental conditions.

Table 1: Decomposition Stages and Temperature Ranges

Stage Process Temperature Range (°C)

I Dehydration 30 - 200

II
Anhydrous Decomposition to

CaCO₃
200 - 550

III CaCO₃ Decomposition to CaO 600 - 850

Table 2: Mass Loss Percentages for Each Decomposition Stage

Stage Reaction
Theoretical Mass
Loss (%)

Observed Mass
Loss (%)

I
Ca(C₃H₅O₃)₂·5H₂O →

Ca(C₃H₅O₃)₂
29.2% 22.0 - 27.0%[6]

II
Ca(C₃H₅O₃)₂ →

CaCO₃
Varies with byproducts

~35-45% (of initial

mass)

III CaCO₃ → CaO 14.3% (of initial mass) ~14% (of initial mass)

Table 3: Peak Temperatures from Differential Thermal Analysis (DTA) and Derivative

Thermogravimetry (DTG)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m11790.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stage DTA/DTG Peak Temperatures (°C)

I (Dehydration) ~100 - 150

II (Anhydrous Decomposition) ~300 - 500

III (CaCO₃ Decomposition) ~700 - 800

Experimental Protocols
The following section details a typical experimental methodology for the thermal analysis of

calcium lactate pentahydrate using Thermogravimetric Analysis (TGA) coupled with Differential

Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA).

Instrumentation
A simultaneous thermal analyzer (STA) capable of performing TGA and DSC/DTA is typically

used. The instrument should be equipped with a high-precision balance and a furnace capable

of reaching at least 1000°C. For evolved gas analysis, the instrument can be coupled to a

mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR).

Sample Preparation
A small amount of calcium lactate pentahydrate powder (typically 5-10 mg) is accurately

weighed and placed in an inert crucible, commonly made of alumina (Al₂O₃) or platinum.

Experimental Conditions
Atmosphere: The experiment is typically conducted under an inert atmosphere, such as dry

nitrogen or argon, to prevent oxidative side reactions. A constant flow rate of the purge gas

(e.g., 20-50 mL/min) is maintained throughout the analysis.

Heating Program: The sample is heated from ambient temperature (e.g., 25°C) to a final

temperature of around 900-1000°C. A linear heating rate, commonly between 5 and

20°C/min, is applied.

Data Acquisition: The mass of the sample, the temperature, and the heat flow (DSC) or

temperature difference (DTA) are continuously recorded as a function of time and
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temperature.

Data Analysis
The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset and end

temperatures of each decomposition stage and the corresponding mass loss. The DTG curve

(rate of mass loss vs. temperature) is used to identify the temperatures of maximum

decomposition rates (peak temperatures). The DSC/DTA curve provides information about the

endothermic or exothermic nature of the transitions. Kinetic analysis of the decomposition can

be performed using various models such as Flynn-Wall-Ozawa (FWO) or Kissinger-Akahira-

Sunose (KAS) to determine activation energies.

Visualizations
The following diagrams, generated using the DOT language, illustrate the thermal

decomposition pathway and a typical experimental workflow.
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Caption: Thermal decomposition pathway of calcium lactate pentahydrate.
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Caption: Experimental workflow for the thermal analysis of calcium lactate pentahydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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